Cas no 71051-83-7 ((1-Oxyl-2,2,5,5,-tetramethyl-∆3-pyrroline)formaldehyde)

• Product Name: (1-Oxyl-2,2,5,5,-tetramethyl-∆3-pyrroline)formaldehyde
• CAS No: 71051-83-7
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 826644
• PubChem ID: 15257448
• Update Time: 2025-04-19

(1-Oxyl-2,2,5,5,-tetramethyl-∆3-pyrroline)formaldehyde Chemical and Physical Properties

Names and Identifiers

• (1-OXYL-2,2,5,5-TETRAMETHYL-3-PYRROLINE)FORMALDEHYDE
• (1-Oxyl-2,2,5,5,-tetramethyl-?3-pyrroline)formaldehyde
• (1-Oxyl-2,2,5,5,-tetramethyl-∆3-pyrroline)formaldehyde
• (1-OXYL-2,2,5,5,-TETRAMETHYL-∆3-PYRROLINE)FORMALDEHYDE,YELLOW SOLID
• (1-Oxyl-2,2,5,5,-tetramethyl-Delta3-pyrroline)formaldehyde
• 3-Fo
• 3-Formyl-2,2,5,5-tetramethyl-1-oxopyrroline
• 3-Formyl-2,2,5,5-tetramethyl-1-oxypyrroline
• 3-formyl-2,2,5,5-tetramethylpyrrolin-1-oxyl
• 3-formyl-2,2,5,5-tetramethyl-pyrroline-1-oxyl
• 3-formyl-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxy radical
• 3-Formyl-2,5-dihydro-2,2,5,5-tetramethyl-1H-pyrrol-1-yloxyl radical
• 1-Hydroxy-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrole-3-carbaldehyde
• DTXSID10570567
• SCHEMBL2621539
• FT-0673455
• CHEMBL119633
• 1-hydroxy-2,2,5,5-tetramethylpyrrole-3-carbaldehyde
• (1-Oxyl-2,2,5,5,-tetramethyl- delta 3-pyrroline)formaldehyde
• 1-oxyl-2,2,5,5-tetramethyl-2,5-dihydro-1h-pyrrole-3-carbaldehyde
• 71051-83-7
• DB-246676

• Inchi： 1S/C9H15NO2/c1-8(2)5-7(6-11)9(3,4)10(8)12/h5-6,12H,1-4H3
• InChI Key： SRAUYFZOPJAIHF-UHFFFAOYSA-N
• SMILES： ON1C(C)(C)C=C(C=O)C1(C)C

Computed Properties

• Exact Mass: 168.10200
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 79.5-80°C
• Boiling Point: 259.3±40.0 °C at 760 mmHg
• Flash Point: 110.6±27.3 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 20.31000
• LogP: 1.26790
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

(1-Oxyl-2,2,5,5,-tetramethyl-∆3-pyrroline)formaldehyde Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Pyrrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines